Cas no 872856-98-9 (2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(2-phenylethyl)acetamide)

• Product Name: 2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(2-phenylethyl)acetamide
• CAS No: 872856-98-9
• MF: C₂₄H₂₅N₃O₄
• MW: 419.473006010056
• CID: 6031633
• PubChem ID: 4278106
• Update Time: 2025-10-28

2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(2-phenylethyl)acetamide
• 1H-Indole-3-acetamide, 1-[2-(4-morpholinyl)-2-oxoethyl]-α-oxo-N-(2-phenylethyl)-
• 2-{1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}-2-oxo-N-(2-phenylethyl)acetamide
• AKOS024619345
• VU0489721-1
• 872856-98-9
• F2001-0504
• 2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxo-N-(2-phenylethyl)acetamide
• 2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxo-N-phenethylacetamide

• Inchi： 1S/C24H25N3O4/c28-22(26-12-14-31-15-13-26)17-27-16-20(19-8-4-5-9-21(19)27)23(29)24(30)25-11-10-18-6-2-1-3-7-18/h1-9,16H,10-15,17H2,(H,25,30)
• InChI Key： BMMMGJMEMPCZJI-UHFFFAOYSA-N
• SMILES： N1(CC(N2CCOCC2)=O)C2=C(C=CC=C2)C(C(=O)C(NCCC2=CC=CC=C2)=O)=C1

Computed Properties

• Exact Mass: 419.18450629g/mol
• Monoisotopic Mass: 419.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 11.63±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(2-phenylethyl)acetamide

Comprehensive Analysis of 2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(2-phenylethyl)acetamide (CAS No. 872856-98-9)

2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(2-phenylethyl)acetamide, with the CAS number 872856-98-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining an indole core, a morpholine moiety, and a phenylethyl side chain, making it a subject of interest for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its possible role in modulating specific biological pathways, which aligns with current trends in targeted therapy and small-molecule drug development.

The compound’s structure includes a 1H-indol-3-yl group, which is a common pharmacophore in many bioactive molecules. The presence of a morpholin-4-yl fragment enhances its solubility and bioavailability, while the 2-phenylethyl segment may contribute to receptor binding affinity. Such structural characteristics are often explored in the context of kinase inhibitors and GPCR modulators, which are hot topics in modern pharmacology. Given the rising demand for precision medicine, this compound could serve as a valuable scaffold for designing novel therapeutics.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(2-phenylethyl)acetamide due to their versatility in addressing complex diseases. For instance, its potential applications in neurodegenerative disease research or cancer therapy have been speculated, though further studies are needed to validate these hypotheses. The compound’s CAS no 872856-98-9 is frequently searched in academic databases, reflecting its relevance in ongoing research projects.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic reactions, including amide coupling and indole functionalization. These methods are widely discussed in forums and publications related to organic synthesis optimization, a trending topic among chemists seeking efficient and scalable routes for complex molecules. The compound’s molecular weight and logP values suggest moderate lipophilicity, which is a critical parameter in drug-likeness assessments.

Another area of interest is the compound’s potential role in signal transduction inhibition, a mechanism exploited by many FDA-approved drugs. Its morpholine and indole components are known to interact with enzymes involved in cellular signaling, making it a candidate for high-throughput screening campaigns. Researchers exploring structure-activity relationships (SAR) often reference such compounds to identify key functional groups that enhance efficacy.

Given the increasing focus on sustainable chemistry, the environmental impact of synthesizing and handling 2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(2-phenylethyl)acetamide is also a consideration. Green chemistry principles, such as minimizing waste and using safer solvents, are being applied to its production. This aligns with broader industry trends toward eco-friendly pharmaceutical manufacturing.

In summary, 2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(2-phenylethyl)acetamide (CAS no 872856-98-9) represents a promising avenue for scientific exploration. Its structural complexity and potential biological activities make it a compelling subject for researchers in medicinal chemistry, drug discovery, and biochemical assays. As the demand for innovative therapeutics grows, compounds like this will likely remain at the forefront of interdisciplinary research.